Cas no 107552-41-0 (1-BUTANONE, 2-METHYL-1-PHENYL-4-(2-PYRIDINYL)-)

• Product Name: 1-BUTANONE, 2-METHYL-1-PHENYL-4-(2-PYRIDINYL)-
• CAS No: 107552-41-0
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• CID: 3200156
• PubChem ID: 238464
• Update Time: 2025-04-21

1-BUTANONE, 2-METHYL-1-PHENYL-4-(2-PYRIDINYL)- Chemical and Physical Properties

Names and Identifiers

• 1-BUTANONE, 2-METHYL-1-PHENYL-4-(2-PYRIDINYL)-
• 107552-41-0
• MLS002608463
• NSC-42813
• N17084
• 2-methyl-1-phenyl-4-(2-pyridinyl)-1-butanone
• HMS3092J05
• CHEMBL1886481
• 2-methyl-1-phenyl-4-pyridin-2-ylbutan-1-one
• SMR001527211
• 2-methyl-1-phenyl-4-(pyridin-2-yl)butan-1-one
• NSC42813

• Inchi： 1S/C16H17NO/c1-13(10-11-15-9-5-6-12-17-15)16(18)14-7-3-2-4-8-14/h2-9,12-13H,10-11H2,1H3
• InChI Key： UIJKQGFHXNIGED-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C(C)CCC1C=CC=CN=1

Computed Properties

• Exact Mass: 239.131014166Da
• Monoisotopic Mass: 239.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30Ų